N-Nitrosomorpholine
N-Nitrosomorpholine
N-Nitrosomorpholine is a yellow, crystalline nitrosamine that is sensitive to light. N-Nitrosomorpholine is not used or produced commercially in the US. This substance has been found as a contaminant in rubber products, including rubber nipples for baby bottles, and is also found in several vegetables, cheeses, alcoholic beverages and fruits. N-Nitrosomorpholine is reasonably anticipated to be a human carcinogen. (NCI05)
N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68°F. (NTP, 1992)
N-nitrosomorpholine is a nitrosamine that is morpholine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. A carcinogen and mutagen, it is found in snuff tobacco. It has a role as a carcinogenic agent and a mutagen.
N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68°F. (NTP, 1992)
N-nitrosomorpholine is a nitrosamine that is morpholine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. A carcinogen and mutagen, it is found in snuff tobacco. It has a role as a carcinogenic agent and a mutagen.
Brand Name:
Vulcanchem
CAS No.:
59-89-2
VCID:
VC0121250
InChI:
InChI=1S/C4H8N2O2/c7-5-6-1-3-8-4-2-6/h1-4H2
SMILES:
C1COCCN1N=O
Molecular Formula:
C4H8N2O2
Molecular Weight:
116.12 g/mol
N-Nitrosomorpholine
CAS No.: 59-89-2
Reference Standards
VCID: VC0121250
Molecular Formula: C4H8N2O2
Molecular Weight: 116.12 g/mol
| CAS No. | 59-89-2 |
|---|---|
| Product Name | N-Nitrosomorpholine |
| Molecular Formula | C4H8N2O2 |
| Molecular Weight | 116.12 g/mol |
| IUPAC Name | 4-nitrosomorpholine |
| Standard InChI | InChI=1S/C4H8N2O2/c7-5-6-1-3-8-4-2-6/h1-4H2 |
| Standard InChIKey | ZKXDGKXYMTYWTB-UHFFFAOYSA-N |
| SMILES | C1COCCN1N=O |
| Canonical SMILES | C1COCCN1N=O |
| Boiling Point | 435 to 436 °F at 747 mm Hg (NTP, 1992) 225.0 °C 224-224.5 °C at 747 mm Hg 435°F at 747 mmHg |
| Colorform | Yellow crystals |
| Melting Point | 84 °F (NTP, 1992) 29.0 °C 29 °C 84°F |
| Physical Description | N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68°F. (NTP, 1992) Yellow crystals. Golden liquid with many crystals at 68°F. |
| Description | N-Nitrosomorpholine is a yellow, crystalline nitrosamine that is sensitive to light. N-Nitrosomorpholine is not used or produced commercially in the US. This substance has been found as a contaminant in rubber products, including rubber nipples for baby bottles, and is also found in several vegetables, cheeses, alcoholic beverages and fruits. N-Nitrosomorpholine is reasonably anticipated to be a human carcinogen. (NCI05) N-nitrosomorpholine appears as yellow crystals. Golden liquid with many crystals at 68°F. (NTP, 1992) N-nitrosomorpholine is a nitrosamine that is morpholine in which the hydrogen attached to the nitrogen is replaced by a nitroso group. A carcinogen and mutagen, it is found in snuff tobacco. It has a role as a carcinogenic agent and a mutagen. |
| Shelf Life | STABLE @ ROOM TEMP FOR MORE THAN 14 DAYS IN NEUTRAL & ALK AQ SOLN IN DARK; SLIGHTLY LESS STABLE IN ACIDIC SOLN. LIGHT-SENSITIVE, ESP TO UV LIGHT; PHOTOCHEMICALLY REACTIVE. |
| Solubility | greater than or equal to 100 mg/mL at 66° F (NTP, 1992) 8.61 M Soluble in organic solvents Miscible in water in all proportions |
| Synonyms | alpha-acetoxy-N-nitrosomorpholine N-nitrosomorpholine |
| Vapor Pressure | 25 mm Hg (NTP, 1992) 0.036 mm Hg at 20 °C; 0.19 mm Hg at 40 °C (est) 25 mmHg |
| PubChem Compound | 6046 |
| Last Modified | Nov 11 2021 |
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